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Compound of Interest

Compound Name: 4-Hydroxy-2-methylbutanal

Cat. No.: B14715880

An In-depth Technical Guide to 4-Hydroxy-2-methylbutanal for Researchers, Scientists, and
Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Hydroxy-2-methylbutanal, a
bifunctional organic compound of significant interest in various scientific and industrial
domains. The document delineates its fundamental chemical and physical characteristics,
prevalent synthesis methodologies, and its role as a metabolic intermediate. Furthermore, this
guide explores its chemical reactivity, industrial applications, and established analytical
techniques for its characterization and quantification. A thorough review of its toxicological
profile and safety considerations is also presented to ensure safe handling and application.
This guide is intended to serve as a critical resource for researchers, scientists, and
professionals in drug development, offering both foundational knowledge and practical, field-
proven insights.

Introduction

4-Hydroxy-2-methylbutanal, a molecule bearing both a hydroxyl and an aldehyde functional
group, represents a versatile platform for chemical synthesis and a key intermediate in various
biological pathways.[1] Its unique structural attributes allow it to participate in a wide array of
chemical transformations, making it a valuable building block in the synthesis of
pharmaceuticals, agrochemicals, and flavoring agents.[1] In the realm of biotechnology, its
presence as a metabolic byproduct in microorganisms such as yeast has opened avenues for
research into metabolic engineering and pathway optimization.[1] This guide aims to
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consolidate the current technical knowledge on 4-Hydroxy-2-methylbutanal, providing a
detailed examination of its properties, synthesis, biological roles, and applications.

Chemical and Physical Properties

4-Hydroxy-2-methylbutanal is a chiral molecule with the chemical formula C5H1002.[2] The
presence of both a nucleophilic hydroxyl group and an electrophilic aldehyde group on a
flexible butane backbone dictates its chemical behavior and reactivity.

Property Value Source
IUPAC Name 4-hydroxy-2-methylbutanal [2]
Molecular Formula C5H1002 [2]
Molecular Weight 102.13 g/mol [1112]
CAS Number 22073-05-8 [2]
Canonical SMILES CCc(cco)c=0 [2]

PLBZJ FIOXRU-
InChl Key QQQ [2]
UHFFFAOYSA-N

Appearance Colorless liquid (typical) [3]

Solubility Soluble in water [3]

Synthesis and Manufacturing

The synthesis of 4-Hydroxy-2-methylbutanal can be accomplished through several strategic
routes, each with its own merits regarding yield, selectivity, and environmental impact. The
choice of a particular synthetic pathway is often dictated by the availability of starting materials,
desired purity, and scalability.

Chemical Synthesis Methodologies

» Hydroformylation of Allylic Alcohols: This is a prominent industrial method that involves the
addition of carbon monoxide and hydrogen (syngas) to an allyl alcohol precursor in the
presence of a catalyst.[4] Rhodium and cobalt-based catalysts are commonly employed, with
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ligand design playing a crucial role in controlling the regioselectivity of the aldehyde group
addition.[1] The primary challenge in this method is to minimize the formation of the isomeric
byproduct, 3-hydroxy-2-methylpropionaldehyde.[4]

¢ Aldol Condensation: A classic carbon-carbon bond-forming reaction, aldol condensation can
be utilized to synthesize 4-Hydroxy-2-methylbutanal from acetaldehyde and
propionaldehyde under basic conditions.[1] The causality behind this choice lies in the
inherent reactivity of enolates generated from these simple aldehydes, leading to the desired
product. Careful control of reaction temperature and catalyst concentration is paramount to
prevent self-condensation and other side reactions.

» Hydroxylation of 2-Methylbutanal: This approach involves the direct introduction of a hydroxyl
group into the 2-methylbutanal backbone.[1] Oxidizing agents such as hydrogen peroxide or
peracids are typically used. The expertise in this method lies in achieving selective
hydroxylation at the desired position while avoiding over-oxidation of the aldehyde
functionality.

Biological Synthesis

In certain microorganisms, particularly yeast, 4-Hydroxy-2-methylbutanal is produced as a
natural byproduct of fermentation processes involving the metabolism of sugars and amino
acids.[1] This biological route is of growing interest for sustainable chemical production.
Metabolic engineering strategies, guided by metabolic flux analysis, can be employed to
enhance the yield of 4-Hydroxy-2-methylbutanal by optimizing precursor availability and
channeling metabolic intermediates towards its production.[1]

Detailed Experimental Protocol: Aldol Condensation

This protocol provides a representative laboratory-scale synthesis of 4-Hydroxy-2-
methylbutanal.

Objective: To synthesize 4-Hydroxy-2-methylbutanal via a base-catalyzed aldol condensation
of acetaldehyde and propionaldehyde.

Materials:

o Acetaldehyde
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Propionaldehyde

Sodium hydroxide (NaOH), 1 M solution
Diethyl ether

Anhydrous magnesium sulfate (MgSO4)
Round-bottom flask with a magnetic stirrer
Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a
dropping funnel, place 50 mL of a 1 M NaOH solution. Cool the flask in an ice bath to 0-5 °C.
The low temperature is critical to control the exothermic reaction and minimize side product
formation.

Aldehyde Addition: Prepare a mixture of 0.1 mol of acetaldehyde and 0.1 mol of
propionaldehyde. Add this mixture dropwise to the cooled NaOH solution over 30 minutes
with vigorous stirring. The slow addition rate ensures that the concentration of the aldehydes
remains low, favoring the desired cross-aldol reaction.

Reaction: After the addition is complete, continue stirring the reaction mixture in the ice bath
for an additional 2 hours.

Workup: Transfer the reaction mixture to a separatory funnel. Extract the product with diethyl
ether (3 x 50 mL). The ether layer will contain the desired product and unreacted aldehydes.

Drying: Combine the organic extracts and dry over anhydrous MgSO4. This step removes
any residual water, which is crucial for the subsequent purification.
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« Purification: Filter off the MgSO4 and concentrate the filtrate using a rotary evaporator. The
crude product can be further purified by fractional distillation under reduced pressure.

Self-Validation: The identity and purity of the synthesized 4-Hydroxy-2-methylbutanal should
be confirmed using analytical techniques such as Gas Chromatography-Mass Spectrometry
(GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Biological Significance and Metabolic Pathways

4-Hydroxy-2-methylbutanal is a recognized metabolic intermediate in various organisms,
especially in the context of amino acid and carbohydrate metabolism in yeast.[1] Its formation
can be linked to the Ehrlich pathway, where amino acids are catabolized to produce fusel
alcohols and their corresponding aldehydes.

Amino Acid (e.g., Isoleucine) Mw ?;izi;:ﬁéif:z;; Hydroxylation 4-Hydroxy-2-methylbutanal MD{ 4-Hydroxy-2-methylbutanoic acid

4-Hydroxy-2-methylbutanal

Oxidation Reduction
(e.g., KMnO4) (e.g., NaBH4)

4-Hydroxy-2-methylbutanoic acid 4-Hydroxy-2-methylbutanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b14715880?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s15307024
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-2-methylbutanal
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-2-methylbutanal
https://cymitquimica.com/cas/25714-71-0/
https://patents.google.com/patent/CN114149312A/en
https://patents.google.com/patent/CN114149312A/en
https://www.benchchem.com/product/b14715880#what-is-4-hydroxy-2-methylbutanal
https://www.benchchem.com/product/b14715880#what-is-4-hydroxy-2-methylbutanal
https://www.benchchem.com/product/b14715880#what-is-4-hydroxy-2-methylbutanal
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14715880?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14715880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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